propane-2-sulfonyl bromide
Overview
Description
Propane-2-sulfonyl bromide (P2SB) is an organic compound that is used for a variety of laboratory applications, including synthesis and analytical techniques. It is a colorless, crystalline solid that has a melting point of 140°C and a boiling point of 285°C. P2SB is a relatively stable compound and is soluble in a variety of organic solvents. It is also insoluble in water. P2SB has been used in a variety of fields, including organic synthesis, analytical chemistry, and biochemistry.
Scientific Research Applications
Propane-2-sulfonyl bromide has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It has also been used in the synthesis of a variety of polymers and copolymers compounds. propane-2-sulfonyl bromide has been used in the analysis of nucleic acids and proteins, as well as in the study of enzyme kinetics. In addition, it has been used in the synthesis of dyes and pigments and in the study of the structure and properties of proteins.
Mechanism of Action
The mechanism of action of propane-2-sulfonyl bromide is not well understood. However, it is believed that the compound reacts with nucleophilic groups in organic molecules, such as carboxylic acids, amines, and alcohols. This reaction is believed to involve the formation of a sulfonate ester, which is then further reacted with the nucleophilic group. The reaction is believed to proceed via a nucleophilic substitution mechanism.
Biochemical and Physiological Effects
The biochemical and physiological effects of propane-2-sulfonyl bromide have not been studied extensively. However, it is believed that the compound may have some effects on the body. In particular, it has been suggested that the compound may be toxic to certain types of cells, such as liver cells, and may also be carcinogenic.
Advantages and Limitations for Lab Experiments
The advantages of using propane-2-sulfonyl bromide in laboratory experiments include its stability and solubility in a variety of organic solvents. It is also relatively inexpensive and readily available. The main limitation of propane-2-sulfonyl bromide is its toxicity, which may limit its use in certain types of experiments.
Future Directions
There are several potential future directions for the use of propane-2-sulfonyl bromide. It could be used in the synthesis of more complex organic compounds, such as pharmaceuticals and agrochemicals. It could also be used in the development of new analytical techniques, such as chromatography and mass spectrometry. In addition, it could be used in the study of enzyme kinetics and in the development of new dyes and pigments. Finally, it could be used in the development of new polymers and copolymers compounds.
Synthesis Methods
Propane-2-sulfonyl bromide can be synthesized from propane-2-sulfonyl chloride (P2SC) and bromine in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds as follows:
P2SC + Br2 → propane-2-sulfonyl bromide + HBr
The reaction is usually carried out at room temperature, and the yield of the reaction is typically high.
properties
| { "Design of the Synthesis Pathway": "The synthesis of propane-2-sulfonyl bromide can be achieved through the reaction of propane-2-sulfonic acid with thionyl bromide.", "Starting Materials": [ "Propane-2-sulfonic acid", "Thionyl bromide" ], "Reaction": [ "Add thionyl bromide dropwise to propane-2-sulfonic acid while stirring at room temperature.", "Heat the mixture to reflux for 2-3 hours.", "Cool the mixture to room temperature and filter off any solids.", "Concentrate the filtrate under reduced pressure to obtain crude propane-2-sulfonyl bromide.", "Purify the crude product by recrystallization from a suitable solvent." ] } | |
CAS RN |
42738-13-6 |
Product Name |
propane-2-sulfonyl bromide |
Molecular Formula |
C3H7BrO2S |
Molecular Weight |
187.1 |
Purity |
95 |
Origin of Product |
United States |
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